Cas no 146010-51-7 (2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)-)

• Product Name: 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)-
• CAS No: 146010-51-7
• MF: C₁₅H₉ClO₃
• MW: 272.683163404465
• CID: 3762130
• PubChem ID: 21745097
• Update Time: 2025-06-13

2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)-
• EN300-359345
• SCHEMBL9218345
• 3-(4-chlorophenyl)-1-benzofuran-2-carboxylic acid
• 146010-51-7

• Inchi： 1S/C15H9ClO3/c16-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)19-14(13)15(17)18/h1-8H,(H,17,18)
• InChI Key： XGYWUTFMRLNFOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 272.0240218Da
• Monoisotopic Mass: 272.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)-

Introduction to 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- (CAS No. 146010-51-7) and Its Recent Applications in Chemical Biology

2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)-, identified by the chemical abstracts service number CAS No. 146010-51-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic acid derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular biology. The presence of both benzofuran and chlorophenyl moieties in its molecular framework endows it with distinct pharmacophoric features, making it a valuable scaffold for developing novel therapeutic agents.

The benzofuran moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its ability to engage with biological targets such as enzymes and receptors has been extensively studied. In contrast, the 4-chlorophenyl group introduces a halogen substituent that can modulate electronic properties and enhance binding affinity. The combination of these two structural elements in 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- suggests potential applications in the design of molecules with enhanced biological activity.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Studies have demonstrated that benzofuran derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 3-(4-chlorophenyl) substitution pattern on the benzofuran core has been particularly investigated for its ability to improve solubility and metabolic stability, key factors in drug efficacy.

In the context of oncology research, 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- has been explored as a potential lead compound for developing kinase inhibitors. Kinases are enzymes involved in signal transduction pathways that regulate cell growth and division. Inhibiting aberrant kinase activity is a major strategy in cancer therapy. Preliminary studies have shown that derivatives of this compound can interact with specific kinase domains, potentially leading to the development of targeted cancer treatments.

Moreover, the compound's structural features make it a candidate for use in designing probes for biochemical assays. Researchers have utilized analogs of 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- to study enzyme mechanisms and identify new drug targets. The chlorophenyl group, in particular, serves as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- involves multi-step organic transformations that highlight its synthetic utility. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran core, while electrophilic aromatic substitution reactions have been used to introduce the chlorophenyl group.

Computational studies have also played a crucial role in understanding the behavior of 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- at the molecular level. Molecular docking simulations have been used to predict its interactions with biological targets, providing insights into its potential therapeutic applications. These computational approaches complement experimental work by offering rapid screening of virtual libraries of compounds.

The compound's stability under various conditions has been another area of interest. Studies have assessed its solubility in different solvents and its resistance to hydrolysis or oxidation. Such physicochemical properties are critical for determining its suitability for pharmaceutical formulations and industrial applications.

In conclusion, 2-Benzofurancarboxylic acid, 3-(4-chlorophenyl)- (CAS No. 146010-51-7) represents a promising scaffold for drug discovery and chemical biology research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.